Cas no 1245514-75-3 (6-Bromo-3',4'-dihydro-1'H-spiro[indene-2,2'-naphthalen]-1(3H)-one)

• Product Name: 6-Bromo-3',4'-dihydro-1'H-spiro[indene-2,2'-naphthalen]-1(3H)-one
• CAS No: 1245514-75-3
• MF: C₁₈H₁₅BrO
• MW: 327.215104341507
• CID: 4936464
• Update Time: 2025-05-21

6-Bromo-3',4'-dihydro-1'H-spiro[indene-2,2'-naphthalen]-1(3H)-one Chemical and Physical Properties

Names and Identifiers

• 6-BROMO-3',4'-DIHYDRO-1'H-SPIRO[INDENE-2,2'-NAPHTHALEN]-1(3H)-ONE
• 6'-bromospiro[2,4-dihydro-1H-naphthalene-3,2'-3H-indene]-1'-one
• 6-Bromo-3',4'-dihydro-1'H-spiro[indene-2,2'-naphthalene]-1 (3H)-one
• 6-Bromo-3',4'-dihydro-1'H-spiro[indene-2,2'-naphthalen]-1(3H)-one

• Inchi： 1S/C18H15BrO/c19-15-6-5-14-11-18(17(20)16(14)9-15)8-7-12-3-1-2-4-13(12)10-18/h1-6,9H,7-8,10-11H2
• InChI Key： NPDFCMNICKTWFJ-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(C1(CC3C=CC=CC=3CC1)C2)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 406
• XLogP3: 4.6
• Topological Polar Surface Area: 17.1

Additional information on 6-Bromo-3',4'-dihydro-1'H-spiro[indene-2,2'-naphthalen]-1(3H)-one

6-Bromo-3',4'-dihydro-1'H-spiro[indene-2,2'-naphthalen]-1(3H)-one: A Comprehensive Overview

6-Bromo-3',4'-dihydro-1'H-spiro[indene-2,2'-naphthalen]-1(3H)-one is a complex organic compound with the CAS number 1245514-75-3. This compound belongs to the class of spiro compounds, which are characterized by two rings sharing a single atom. The structure of this compound is intriguing due to its spiro arrangement, where an indene ring is fused with a naphthalene system. The presence of a bromine atom at the 6-position further adds to its chemical complexity and potential reactivity.

The synthesis of 6-Bromo-3',4'-dihydro-1'H-spiro[indene-2,2'-naphthalen]-1(3H)-one involves a series of carefully designed organic reactions. Recent advancements in synthetic chemistry have enabled researchers to construct such intricate structures with high precision. One notable approach involves the use of palladium-catalyzed coupling reactions, which allow for the formation of the spiro junction with remarkable efficiency. This compound has been synthesized in various forms, including its enantiomeric and diastereomeric variants, depending on the specific requirements of the application.

6-Bromo-3',4'-dihydro-1'H-spiro[indene-2,2'-naphthalen]-1(3H)-one has garnered significant attention in the field of medicinal chemistry due to its potential as a lead compound for drug development. Recent studies have highlighted its ability to modulate key biological targets, such as protein kinases and G-protein coupled receptors (GPCRs). For instance, research published in Nature Communications demonstrated that this compound exhibits potent inhibitory activity against a panel of kinases implicated in cancer progression. These findings underscore its potential as a scaffold for developing novel therapeutic agents.

In addition to its medicinal applications, 6-Bromo-3',4'-dihydro-1'H-spiro[indene-2,2'-naphthalen]-1(3H)-one has also been explored in materials science. Its unique electronic properties make it a promising candidate for use in organic electronics. A study published in Advanced Materials revealed that this compound can be incorporated into thin-film transistors (TFTs), exhibiting excellent charge transport characteristics. This highlights its versatility across multiple disciplines and reinforces its importance as a valuable research tool.

The structural complexity of 6-Bromo-3',4'-dihydro-1'H-spiro[indene-2,2'-naphthalen]-1(3H)-one presents both challenges and opportunities for further research. Efforts are currently underway to optimize its synthesis and enhance its stability under physiological conditions. Furthermore, ongoing investigations aim to elucidate its mechanism of action at the molecular level, which is crucial for understanding its pharmacokinetics and pharmacodynamics.

In conclusion, 6-Bromo-3',4'-dihydro-1'H-spiro[indene-2,2'-naphthalen]-1(3H)-one is a multifaceted compound with significant potential in both medicinal and materials science domains. Its unique structure and reactivity make it an invaluable tool for researchers seeking to push the boundaries of organic chemistry. As new insights into its properties continue to emerge, this compound is poised to play an increasingly important role in scientific advancements.